Cas no 2839138-34-8 (3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride)

• Product Name: 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride
• CAS No: 2839138-34-8
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 6265163
• PubChem ID: 165880518
• Update Time: 2025-05-24

3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride
• 2839138-34-8
• EN300-39669012
• 3-[[4-(difluoromethyl)phenyl]methyl]pyrrolidine;hydrochloride
• 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride

• Inchi： 1S/C12H15F2N.ClH/c13-12(14)11-3-1-9(2-4-11)7-10-5-6-15-8-10;/h1-4,10,12,15H,5-8H2;1H
• InChI Key： BODRGLXXJLYJJJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)CC1CNCC1)F

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride

Research Briefing on 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride (CAS: 2839138-34-8)

3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride (CAS: 2839138-34-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethylphenyl group and a pyrrolidine moiety, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. The incorporation of the difluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological evaluations of 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that this compound exhibits high affinity for certain receptors or enzymes, suggesting its utility in treating disorders such as neurological diseases or metabolic syndromes. Moreover, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been investigated to assess its suitability for further development.

In vivo studies have further corroborated the therapeutic potential of this compound. Animal models have demonstrated its efficacy in mitigating symptoms associated with targeted diseases, with minimal adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a candidate for preclinical and clinical development. However, further studies are required to fully elucidate its mechanism of action and long-term safety profile.

The current research landscape also highlights the importance of 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride in drug discovery pipelines. Its unique chemical structure and biological activity make it a valuable scaffold for the design of derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 3-{[4-(Difluoromethyl)phenyl]methyl}pyrrolidine hydrochloride (CAS: 2839138-34-8) represents a promising avenue for future research and development in the chemical biology and pharmaceutical sectors. Its synthesis, pharmacological properties, and therapeutic potential have been well-documented in recent studies, paving the way for further exploration. Continued investigation into its mechanisms and applications will be crucial for realizing its full potential in addressing unmet medical needs.